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For Researchers, Scientists, and Drug Development Professionals: An Objective Evaluation of

Plasticizing Efficiency with Supporting Experimental Data

The selection of an appropriate plasticizer is critical in polymer formulation, directly impacting

the material's flexibility, durability, and safety. For decades, phthalate esters have been the

industry standard for plasticizing polymers like polyvinyl chloride (PVC). However, growing

concerns over their potential health risks have spurred the search for safer, high-performance

alternatives. Among the most promising candidates are sebacate esters, which offer

comparable and often superior plasticizing efficiency with a more favorable safety profile. This

guide provides a detailed comparison of the performance of sebacate esters versus

phthalates, supported by experimental data, to aid in the formulation of next-generation

polymeric materials.

Data Presentation: A Quantitative Comparison
To facilitate a clear and direct comparison, the following tables summarize the key performance

indicators of polymers plasticized with representative sebacate and phthalate esters.

Table 1: Mechanical Properties of Plasticized PVC
The mechanical integrity of a plasticized polymer is paramount for its intended application. The

data below, primarily focusing on Dibutyl Sebacate (DBS) as a leading alternative,

demonstrates its competitive performance against common phthalates like Di(2-ethylhexyl)

Phthalate (DEHP) and Di(2-ethylhexyl) Terephthalate (DEHT).
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Property
Dibutyl
Sebacate
(DBS)

Di(2-
ethylhexyl)
Phthalate
(DEHP)

Di(2-
ethylhexyl)
Terephthalate
(DEHT)

Test Standard

Tensile Strength

(MPa)
15.7[1] Lower than DBS Lower than DBS ASTM D882

Elongation at

Break (%)
350[1] Lower than DBS Lower than DBS ASTM D882

Shore A

Hardness
80.2[1] 87.0[1] 92.2[1] ASTM D2240

Note: "Lower than DBS" indicates that published studies report superior performance for DBS

without always providing specific numerical values for the phthalates under identical conditions.

Table 2: Plasticizer Migration Resistance
Plasticizer migration, or leaching, is a significant concern, particularly in applications with direct

human contact, such as medical devices and food packaging. Sebacate esters generally

exhibit lower migration rates compared to phthalates.

Plasticizer Migration after 28 days (%) Test Standard

Dibutyl Sebacate (DBS) 12.78[1] EN ISO 177:2017

Phthalates (general)
Generally higher than

sebacates
EN ISO 177:2017

Table 3: Thermal Properties - Glass Transition
Temperature (Tg)
The glass transition temperature (Tg) is a crucial indicator of a plasticizer's efficiency; a lower

Tg signifies greater flexibility at lower temperatures. Both sebacates and phthalates effectively

reduce the Tg of PVC.
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Plasticizer Polymer
Plasticizer
Concentration

Glass Transition
Temperature (Tg)

Neat PVC PVC 0% ~83°C[2]

Dibutyl Sebacate

(DBS)
PVC 40%

250-300 K (-23°C to

27°C)[3][4]

Di(2-ethylhexyl)

Phthalate (DEHP)
PVC 40%

250-300 K (-23°C to

27°C)[3][4]

Di(2-ethylhexyl)

Sebacate (D2EHSe)
PVC Not specified

65.36°C - 71.90°C

range for various

dicarboxylate esters[5]

Di(isononyl) Phthalate

(DINP)
PVC 40 wt%

Decrease between

200 and 250 K (-73°C

to -23°C)[4]

Experimental Protocols: Methodologies for Key
Experiments
The data presented in this guide is based on standardized testing methodologies to ensure

reproducibility and comparability. Below are detailed protocols for the key experiments cited.

Tensile Properties (ASTM D882)
This test determines the force required to stretch a thin plastic film until it breaks, providing key

indicators of its strength and flexibility.

Specimen Preparation: Thin films of the plasticized polymer with a thickness of less than 1.0

mm are prepared.[6] The specimens are cut into rectangular strips with a width between 5

mm and 25.4 mm and a length at least 50 mm longer than the grip separation.[6]

Conditioning: Specimens are conditioned at a standard laboratory temperature of 23°C ± 2°C

and 50% ± 5% relative humidity before testing.[7][8]

Procedure:
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The thickness and width of the specimen are measured.

The specimen is mounted in the grips of a universal testing machine.

The specimen is pulled at a constant crosshead speed (typically between 12.5 mm/min

and 500 mm/min) until it ruptures.[7][8]

The load and elongation are recorded throughout the test.

Calculations: Tensile strength, elongation at break, and modulus of elasticity are calculated

from the recorded data.

Shore A Hardness (ASTM D2240)
This method measures the indentation hardness of soft materials like plasticized PVC.

Specimen Preparation: Test specimens should have a minimum thickness of 6.4 mm.[9] This

can be achieved by stacking thinner films.

Procedure:

The specimen is placed on a hard, flat surface.

A Shore A durometer is pressed firmly against the specimen.

The hardness value is read from the durometer's scale within one second of firm contact.

[9]

Plasticizer Migration (EN ISO 177:2017)
This standard specifies a method to determine the tendency of plasticizers to migrate from a

plastic material into an absorbing material.

Apparatus: An analytical balance, a micrometer, and an air-circulating oven are required.[10]

Procedure:

A test specimen of the plasticized plastic is cut to a defined size.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.scribd.com/document/228731112/DSC-curve-of-PVC-and-plasticizer-content
https://www.tainstruments.com/pdf/literature/TS41.pdf
https://www.redalyc.org/pdf/470/47032470004.pdf
https://www.redalyc.org/pdf/470/47032470004.pdf
https://www.researchgate.net/figure/Effect-of-the-amounts-of-DOP-used-on-the-Tg-of-PVC-O-MMT-DOP-nanocomposites_fig7_338708498
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1225510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The specimen is weighed and its thickness is measured.

The specimen is placed between two sheets of a standard absorbent material.

This "sandwich" is placed under a specified pressure and heated in an oven at a defined

temperature for a set period (e.g., 28 days).

After the test period, the specimen is removed and reweighed.

Calculation: The loss in mass of the test specimen represents the amount of plasticizer that

has migrated.

Glass Transition Temperature (Differential Scanning
Calorimetry - DSC)
DSC is used to measure the temperatures and heat flows associated with thermal transitions in

a material.

Sample Preparation: A small, accurately weighed sample (typically 5-10 mg) of the

plasticized polymer is placed in a DSC pan.

Procedure:

The sample is heated at a constant rate (e.g., 10°C/min) in a controlled atmosphere

(typically nitrogen).

The heat flow to the sample is monitored as a function of temperature.

The glass transition is observed as a step-like change in the heat flow curve.

Analysis: The Tg is determined from the midpoint of this step change.

Mandatory Visualization
To further clarify the experimental processes, the following diagrams, created using the DOT

language, illustrate the workflows for evaluating plasticizer performance.
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Workflow for Mechanical Properties Evaluation.
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Workflow for Migration and Thermal Analysis.

Conclusion
The experimental data strongly supports the efficacy of sebacate esters as high-performance

alternatives to phthalates in polymer plasticization. Dibutyl sebacate, in particular,

demonstrates superior or comparable mechanical properties, including tensile strength and

elongation, while also offering enhanced flexibility as indicated by a lower Shore A hardness.

Furthermore, the significantly lower migration potential of sebacates addresses critical safety

concerns associated with phthalates. While both classes of plasticizers are effective at lowering
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the glass transition temperature of PVC, the favorable safety profile and robust performance of

sebacates make them a compelling choice for researchers, scientists, and drug development

professionals seeking to formulate safer and more durable polymeric materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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